molecular formula C12H10ClNO2 B8572269 1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylic acid CAS No. 149609-85-8

1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylic acid

Cat. No.: B8572269
CAS No.: 149609-85-8
M. Wt: 235.66 g/mol
InChI Key: QXXCWXCCYKEGPX-UHFFFAOYSA-N
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Description

1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

149609-85-8

Molecular Formula

C12H10ClNO2

Molecular Weight

235.66 g/mol

IUPAC Name

1-[(4-chlorophenyl)methyl]pyrrole-2-carboxylic acid

InChI

InChI=1S/C12H10ClNO2/c13-10-5-3-9(4-6-10)8-14-7-1-2-11(14)12(15)16/h1-7H,8H2,(H,15,16)

InChI Key

QXXCWXCCYKEGPX-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C(=C1)C(=O)O)CC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylate (550 mg, 2.203 mmol) was dissolved in ethanol (10 mL) and 7M aq. NaOH (8 mL). The reaction was stirred at 70° C. for 4 h and allowed to cool for 1 h. The ethanol was stripped by rotary evaporation until material began to precipitate, at which point the aqueous mixture was cooled in an ice bath and acidified with conc. HCl, which elicited further precipitation. The precipitate was collected over a filter and washed with a small amount of cold 1M HCl and dried under high vacuum to provide 375 mg of the title compound as a white, powdery solid.
Name
Methyl 1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylate
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step Two

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